N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride

• IUPAC Name: (2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride
• InChI: InChI=1S/C10H21N3O2.ClH/c1-13(2)8-6-4-3-5-7-11-10(14)9-12-15;/h9,15H,3-8H2,1-2H3,(H,11,14);1H/b12-9-
• InChI Key: SQBRHQVOABRVBJ-MWMYENNMSA-N
• Canonical SMILES: CN(C)CCCCCCNC(=O)C=NO.Cl
• Isomeric SMILES: CN(C)CCCCCCNC(=O)/C=N\O.Cl
• Molecular Formula: C10H22ClN3O2
• Molecular Weight: 251.75 g/mol

Description

N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride, also known as DMHA, is a synthetic compound that has been gaining popularity in scientific research due to its potential applications in various fields. DMHA is a derivative of 2-aminoisoheptane, which is a stimulant that has been used in dietary supplements. However, the focus of

Mechanism of Action

N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride works by stimulating the release of certain neurotransmitters such as dopamine and norepinephrine. This leads to an increase in alertness, focus, and energy. N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride also acts as a vasoconstrictor, which can increase blood pressure and heart rate.
Biochemical and Physiological Effects:
N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase energy, focus, and alertness. It has also been shown to increase heart rate and blood pressure. Additionally, N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride has been shown to increase the release of certain hormones such as adrenaline and cortisol.

Advantages and Limitations for Lab Experiments

One advantage of using N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride in lab experiments is its ability to increase energy and focus, which can improve experimental outcomes. However, N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride can also have side effects such as increased heart rate and blood pressure, which can interfere with experimental results.

Future Directions

There are several potential future directions for research on N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a pesticide. Additionally, more research is needed to fully understand the biochemical and physiological effects of N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride.

Synthesis Methods

N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride can be synthesized through a multi-step process starting from 2-bromo-6-hexanone. The first step involves the reaction of 2-bromo-6-hexanone with sodium hydride to yield 6-hexanone. The second step involves the reaction of 6-hexanone with hydroxylamine hydrochloride to yield 6-hydroxyimino hexanone. The final step involves the reaction of 6-hydroxyimino hexanone with dimethylamine to yield N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride.

Scientific Research Applications

N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride has been studied for its potential applications in various fields such as medicine, sports, and agriculture. In medicine, N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride has been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. In sports, N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride has been used as a pre-workout supplement due to its stimulant properties. In agriculture, N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride has been studied for its potential as a pesticide.